Annatto
Annatto
The extract prepared from annatto seed, Bixa orellana (L.), using a food grade extraction solvent. Annatto is a color source of yellowish to reddish-orange color obtained from the seed coating of the tree bixa orellanna. the oil- soluble annatto consists mainly of bixin, a carotenoid soluble in fats and oils with the color which is produced in the fat portion of the food. it has a yellow hue, very good oxidation stability, fair light stability, and good heat stability, but it is unstable above 125°c. the water-soluble annatto is norbixin (the product resulting when bixin is saponified and the methylethyl group is split off) which is dis- solved as a potassium salt in lye. it is readily soluble in aqueous alkalis with the coloring occurring in the protein and starch fraction of the food. it has a yellow to orange hue and precipitates in most acid foods. the usage level is 0.5–10 ppm in the finished food. it is used in sausage casings, oleomargarine, shortening, and cheese. Food coloring in dairy products, especially butter and cheese, flour confectionary, fish, meat products, soft drinks, snack foods and dry mixes. In wood stains, polish, and varnishes. Spice or condiment. Insect repellent.
Brand Name:
Vulcanchem
CAS No.:
1393-63-1
VCID:
VC0074696
InChI:
InChI=1S/C24H28O4/c1-19(11-7-13-21(3)15-17-23(25)26)9-5-6-10-20(2)12-8-14-22(4)16-18-24(27)28/h5-18H,1-4H3,(H,25,26)(H,27,28)/b6-5+,11-7+,12-8+,17-15+,18-16+,19-9+,20-10+,21-13-,22-14+
SMILES:
CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)O)C=CC=C(C)C=CC(=O)O
Molecular Formula:
C24H28O4
Molecular Weight:
380.5 g/mol
Annatto
CAS No.: 1393-63-1
Main Products
VCID: VC0074696
Molecular Formula: C24H28O4
Molecular Weight: 380.5 g/mol
| CAS No. | 1393-63-1 |
|---|---|
| Product Name | Annatto |
| Molecular Formula | C24H28O4 |
| Molecular Weight | 380.5 g/mol |
| IUPAC Name | (2E,4E,6E,8E,10E,12E,14E,16Z,18E)-4,8,13,17-tetramethylicosa-2,4,6,8,10,12,14,16,18-nonaenedioic acid |
| Standard InChI | InChI=1S/C24H28O4/c1-19(11-7-13-21(3)15-17-23(25)26)9-5-6-10-20(2)12-8-14-22(4)16-18-24(27)28/h5-18H,1-4H3,(H,25,26)(H,27,28)/b6-5+,11-7+,12-8+,17-15+,18-16+,19-9+,20-10+,21-13-,22-14+ |
| Standard InChIKey | ZVKOASAVGLETCT-LRRSNBNMSA-N |
| Isomeric SMILES | C/C(=C\C=C\C=C(/C)\C=C\C=C(\C)/C=C/C(=O)O)/C=C/C=C(\C)/C=C/C(=O)O |
| SMILES | CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)O)C=CC=C(C)C=CC(=O)O |
| Canonical SMILES | CC(=CC=CC=C(C)C=CC=C(C)C=CC(=O)O)C=CC=C(C)C=CC(=O)O |
| Colorform | Yellow-red solutions or powder /Extract/ |
| Density | 1.069g/cm3 |
| Description | The extract prepared from annatto seed, Bixa orellana (L.), using a food grade extraction solvent. Annatto is a color source of yellowish to reddish-orange color obtained from the seed coating of the tree bixa orellanna. the oil- soluble annatto consists mainly of bixin, a carotenoid soluble in fats and oils with the color which is produced in the fat portion of the food. it has a yellow hue, very good oxidation stability, fair light stability, and good heat stability, but it is unstable above 125°c. the water-soluble annatto is norbixin (the product resulting when bixin is saponified and the methylethyl group is split off) which is dis- solved as a potassium salt in lye. it is readily soluble in aqueous alkalis with the coloring occurring in the protein and starch fraction of the food. it has a yellow to orange hue and precipitates in most acid foods. the usage level is 0.5–10 ppm in the finished food. it is used in sausage casings, oleomargarine, shortening, and cheese. Food coloring in dairy products, especially butter and cheese, flour confectionary, fish, meat products, soft drinks, snack foods and dry mixes. In wood stains, polish, and varnishes. Spice or condiment. Insect repellent. |
| Solubility | Soluble in alcohol, ether, oils In water, 5.23X10-13 mg/L at 25 °C (estimated) |
| Synonyms | alpha-norbixin beta-norbixin norbixin norbixin, (9-cis)-isomer norbixin, potassium salt norbixin, sodium salt |
| Vapor Pressure | 1.75X10-11 mm Hg at 25 °C (estimated) |
| PubChem Compound | 6537492 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume